Cas no 1889129-30-9 (2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 1889129-30-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6107645
• PubChem ID: 116863593
• Update Time: 2025-07-18

2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• 5-Benzofuranmethanol, α-(chloromethyl)-2,3-dihydro-
• 1889129-30-9
• EN300-1984233

• Inchi： 1S/C10H11ClO2/c11-6-9(12)7-1-2-10-8(5-7)3-4-13-10/h1-2,5,9,12H,3-4,6H2
• InChI Key： RKPJHMMRGFEDBA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(CCl)O)C=C2CC1

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 340.7±30.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Introduction to 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1889129-30-9)

2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1889129-30-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzofuran class, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of a chloro substituent and a dihydrobenzofuran moiety enhances its structural complexity and potential pharmacological properties, making it a subject of considerable interest in contemporary research.

The benzofuran scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 2,3-dihydro-1-benzofuran core has been extensively studied for its role in modulating enzyme activity and receptor binding. In particular, derivatives of this scaffold have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The introduction of a chloro group at the 2-position of the ethyl chain not only modifies the electronic properties of the molecule but also influences its metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol and biological targets. Studies indicate that this compound exhibits favorable binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for further drug development. For instance, preliminary computational studies have highlighted its interaction with enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthesis of 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the dihydrobenzofuran ring followed by functionalization with an ethyl chain and subsequent chlorination. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In vitro pharmacological studies have begun to unravel the mechanistic aspects of 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol. Initial experiments suggest that it may exert its effects through multiple pathways, including inhibition of key enzymes or modulation of receptor activity. For example, researchers have observed potential inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, interactions with membrane-bound receptors have been noted, indicating possible applications in treating neurological disorders.

The pharmacokinetic profile of 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol is another critical aspect that has been under investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the chloro group appears to influence its metabolic stability, with preliminary data suggesting moderate clearance rates from biological systems. Understanding these parameters is essential for optimizing dosing regimens and predicting clinical efficacy.

Future directions in the research of 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol include structural optimization to enhance potency and selectivity. By leveraging structure-based drug design principles, researchers aim to modify specific regions of the molecule to improve its pharmacological profile. Additionally, exploring novel synthetic routes could reduce production costs and environmental impact while maintaining high standards of quality control.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. Given the versatility of benzofuran derivatives in drug discovery, 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yethanethyl alcohol) represents a valuable asset in pharmaceutical research libraries. As scientific understanding evolves, it is anticipated that this compound will continue to inspire innovative therapeutic strategies across various disease domains.